Cas no 1804359-21-4 (6-(Chloromethyl)-3-methoxy-2-nitro-4-(trifluoromethoxy)pyridine)

• Product Name: 6-(Chloromethyl)-3-methoxy-2-nitro-4-(trifluoromethoxy)pyridine
• CAS No: 1804359-21-4
• MF: C₈H₆ClF₃N₂O₄
• MW: 286.592451572418
• CID: 4838700
• Update Time: 2025-10-21

6-(Chloromethyl)-3-methoxy-2-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-3-methoxy-2-nitro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6ClF3N2O4/c1-17-6-5(18-8(10,11)12)2-4(3-9)13-7(6)14(15)16/h2H,3H2,1H3
• InChI Key： ZTGBSSYZULIBNO-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=C([N+](=O)[O-])N=1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 299
• XLogP3: 2.6
• Topological Polar Surface Area: 77.2

Additional information on 6-(Chloromethyl)-3-methoxy-2-nitro-4-(trifluoromethoxy)pyridine

Recent Advances in the Study of 6-(Chloromethyl)-3-methoxy-2-nitro-4-(trifluoromethoxy)pyridine (CAS: 1804359-21-4)

6-(Chloromethyl)-3-methoxy-2-nitro-4-(trifluoromethoxy)pyridine (CAS: 1804359-21-4) is a specialized heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethoxy and nitro functional groups, has shown promise as a versatile intermediate in the synthesis of novel bioactive molecules. Recent studies have focused on its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic utility of 6-(Chloromethyl)-3-methoxy-2-nitro-4-(trifluoromethoxy)pyridine as a key building block for the preparation of pyridine-based kinase inhibitors. The researchers demonstrated that the chloromethyl group at the 6-position allows for efficient functionalization through nucleophilic substitution reactions, enabling the rapid diversification of the pyridine core. This approach was successfully applied to generate a library of compounds with potent inhibitory activity against several clinically relevant kinases.

In parallel research, a team from the European Journal of Medicinal Chemistry investigated the compound's role in the development of antimicrobial agents. Their findings revealed that derivatives of 6-(Chloromethyl)-3-methoxy-2-nitro-4-(trifluoromethoxy)pyridine exhibited notable activity against drug-resistant bacterial strains, particularly when combined with other pharmacophores. The trifluoromethoxy group was identified as a critical structural feature contributing to both the compounds' metabolic stability and their ability to penetrate bacterial cell membranes.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of 6-(Chloromethyl)-3-methoxy-2-nitro-4-(trifluoromethoxy)pyridine. A 2024 publication in Organic Process Research & Development described an improved synthetic route that increases yield while reducing the formation of byproducts. This development is particularly significant given the compound's growing importance as a pharmaceutical intermediate.

Pharmacokinetic studies of derivatives based on this scaffold have shown promising results. The presence of the trifluoromethoxy group appears to confer favorable absorption and distribution properties, while the nitro group provides opportunities for further structural modification. Current research is exploring the potential of these compounds in central nervous system (CNS) drug development, where their ability to cross the blood-brain barrier is being actively investigated.

As research into 6-(Chloromethyl)-3-methoxy-2-nitro-4-(trifluoromethoxy)pyridine continues to expand, its potential applications in targeted drug delivery systems are becoming increasingly apparent. The compound's unique chemical properties make it an attractive candidate for conjugation with various drug molecules and targeting moieties. Future studies are expected to further elucidate its full therapeutic potential and explore additional applications in chemical biology and pharmaceutical development.